![molecular formula C9H10N2O2 B2558744 7-Amino-3,4-dihydro-1,4-benzoxazepin-5(2H)-one CAS No. 1022969-21-6](/img/structure/B2558744.png)
7-Amino-3,4-dihydro-1,4-benzoxazepin-5(2H)-one
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Overview
Description
7-Amino-3,4-dihydro-1,4-benzoxazepin-5(2H)-one, commonly known as benzoxazepine (BZD), is an organic compound belonging to the heterocyclic family. It has a molecular formula of C9H10N2O2 and a molecular weight of 178.19 . The compound is a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The InChI code for this compound is1S/C9H10N2O2/c10-6-1-2-8-7 (5-6)9 (12)11-3-4-13-8/h1-2,5H,3-4,10H2, (H,11,12)
. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown solid . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Pharmacological Properties
- Synthesis of Derivatives : Derivatives of 7-Amino-3,4-dihydro-1,4-benzoxazepin-5(2H)-one have been synthesized, displaying pharmacological properties like anxiolytic and anticonvulsant effects. These derivatives bind to benzodiazepine receptors, demonstrating potential for treating obesity and anxiety disorders. Some are in clinical testing stages for these purposes (Andronati et al., 2002).
Chemical Reactions and Synthesis Techniques
- Chemical Reactions : The compound has been involved in various chemical reactions, including cyclization processes and interaction with other chemical agents to yield different compounds. This illustrates its versatility in chemical synthesis and potential as a building block for diverse chemical structures (Katekar, 1972).
Bioactivity and Ecological Role
- Bioactivity and Ecological Implications : Compounds with a structure similar to this compound, like benzoxazinones, have shown significant biological properties, including phytotoxic, antimicrobial, and insecticidal effects. These properties underline their potential utility in agronomy and pharmaceuticals (Macias et al., 2006).
Antioxidant Activity
- Antioxidant Properties : Studies have shown that related compounds possess antioxidant properties. They have been synthesized and evaluated for their effectiveness in inhibiting lipid peroxidation, indicating their potential use in medical applications where antioxidant properties are required (Neochoritis et al., 2010).
Therapeutic Applications
- Therapeutic Applications : Some derivatives have shown promise in inhibiting HIV-1 reverse transcriptase and may be beneficial in treating HIV. This highlights the potential of this compound derivatives in antiviral therapy (Klunder et al., 1992).
Safety and Hazards
The compound has been assigned the signal word “Warning” and is represented by the exclamation mark pictogram . The hazard statement H302 indicates that it may be harmful if swallowed . Precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Properties
IUPAC Name |
7-amino-3,4-dihydro-2H-1,4-benzoxazepin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c10-6-1-2-8-7(5-6)9(12)11-3-4-13-8/h1-2,5H,3-4,10H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FILSGOOINMONSL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)N)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1022969-21-6 |
Source
|
Record name | 7-amino-2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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